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Compound of Interest

Compound Name: 2-Cyclopropoxyphenylboronic acid

CAS No.: 225517-86-2

Cat. No.: B3034801

Get Quote

CAS: 225517-86-2 | Formula: C

H

BO

| MW: 177.99 g/mol [1][2][3]

Executive Summary
2-Cyclopropoxyphenylboronic acid is a specialized organoboron intermediate used primarily

in Suzuki-Miyaura cross-coupling reactions to introduce the 2-cyclopropoxyphenyl moiety—a

valuable pharmacophore in drug discovery for modulating lipophilicity and metabolic stability.[1]

[2]

Unlike simple phenylboronic acids, this compound exhibits unique solubility behaviors driven by

two competing structural factors:

The Amphiphilic Cyclopropyl Ether: The cyclopropyl group adds lipophilicity (increasing

solubility in non-polar organic solvents) but introduces steric bulk at the ortho position.
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The Boronic Acid Equilibrium: Like all arylboronic acids, it exists in a dynamic equilibrium

between the free acid (monomer) and its trimeric anhydride (boroxine).[1] This equilibrium is

solvent-dependent and critically impacts solubility measurements and stoichiometry.[1][2]

Physicochemical Profile
Understanding the fundamental properties is a prerequisite for selecting the correct solvent

system.[1]

Property Value / Characteristic Impact on Solubility

Physical State White to off-white powder
Surface area affects

dissolution rate.[1][2]

pKa (Boronic Acid) ~8.8 - 9.0 (Estimated)

Ionizes in basic aqueous

media (pH > 10), increasing

water solubility.[1]

LogP (Predicted) ~2.0 - 2.4

Moderate lipophilicity; good

solubility in organic ethers and

chlorinated solvents.[1][2]

H-Bond Donor/Acceptor 2 Donors / 3 Acceptors

High affinity for protic solvents

(Alcohols) and H-bond

acceptors (DMSO, DMF).[1][2]

Stability Acid-sensitive (Cyclopropane)

Avoid strong acids which may

catalyze cyclopropyl ring

opening.[1][2]

Solubility Landscape
The Boroxine-Acid Equilibrium
In solid state and non-polar solvents, 2-cyclopropoxyphenylboronic acid tends to dehydrate

into its cyclic trimer, the boroxine.[1] This is not an impurity but a reversible state.[1][2]

In Wet Solvents (MeOH, Water): Equilibrium shifts toward the Free Acid (Monomer).[1]
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In Dry/Non-polar Solvents (Toluene, DCM): Equilibrium shifts toward the Boroxine (Trimer).

[1]

Solvent Compatibility Matrix
Data below is synthesized from empirical trends of ortho-substituted alkoxy-phenylboronic

acids.
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Solvent Class Solubility Mechanism & Notes

Alcohols (MeOH, EtOH) High (>50 mg/mL)

Recommended for Stock

Solutions. Forms reversible

boronate esters.[1][2] High

solubility due to H-bonding.[1]

[2]

Polar Aprotic (DMSO, DMF) Very High (>100 mg/mL)

Best for Library Synthesis. The

oxygen in DMSO acts as a

Lewis base, coordinating to

boron and stabilizing the

monomer.[1]

Ethers (THF, 2-MeTHF,

Dioxane)
High

Ideal for Reactions. Excellent

balance of solubility and

inertness for Suzuki coupling.

[1]

Chlorinated (DCM, Chloroform) Moderate to High

Soluble, but favors boroxine

formation.[1] Good for

extraction/workup.[1][2]

Hydrocarbons (Hexanes,

Heptane)
Low (<1 mg/mL)

Used for Precipitation. The

compound will crash out;

useful for purification to

remove non-polar impurities.[1]

Water Low (pH < 7)

Poor solubility in neutral water.

Soluble as the boronate salt in

dilute base (NaOH/K

CO

).[1]

Mechanistic Visualization
The following diagram illustrates the dynamic species present in solution, which dictates the

choice of solvent for analysis vs. reaction.
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Solvent Influence
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Caption: Equilibrium dynamics of 2-Cyclopropoxyphenylboronic acid in various solvent

environments.[1]

Experimental Protocols
Protocol A: Standard Dissolution for Cross-Coupling
Context: Preparing a 0.5 M stock solution for a Suzuki-Miyaura reaction.

Weighing: Weigh the desired amount of 2-Cyclopropoxyphenylboronic acid.

Note: If the material has been stored for a long period, it may contain a higher ratio of

boroxine.[1] This does not affect stoichiometry significantly as the boroxine hydrolyzes in

situ under basic reaction conditions.[1]

Solvent Choice:

Preferred: Tetrahydrofuran (THF) or 2-Methyltetrahydrofuran (2-MeTHF).[1][2]

Alternative: 1,4-Dioxane (if higher reaction temperatures >80°C are required).[1][2]

Dissolution: Add the solvent to the powder.[1] Sonicate for 30–60 seconds.

Observation: The solution should be clear and colorless.[1] If turbidity persists, add small

aliquots of Methanol (up to 5% v/v) to break H-bond aggregates.[1][2]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b3034801/docs?utm_src=pdf-body-img#technical-guide-solubility-handling-of-2-cyclopropoxyphenylboronic-acid
https://www.benchchem.com/product/b3034801/docs?utm_src=pdf-body#technical-guide-solubility-handling-of-2-cyclopropoxyphenylboronic-acid
https://en.wikipedia.org/wiki/Phenylboronic_acid
https://www.benchchem.com/product/b3034801/docs?utm_src=pdf-body#technical-guide-solubility-handling-of-2-cyclopropoxyphenylboronic-acid
https://en.wikipedia.org/wiki/Phenylboronic_acid
https://en.wikipedia.org/wiki/Phenylboronic_acid
https://en.wikipedia.org/wiki/Phenylboronic_acid
https://www.3wpharm.com/product/68971.html
https://en.wikipedia.org/wiki/Phenylboronic_acid
https://www.3wpharm.com/product/68971.html
https://en.wikipedia.org/wiki/Phenylboronic_acid
https://en.wikipedia.org/wiki/Phenylboronic_acid
https://en.wikipedia.org/wiki/Phenylboronic_acid
https://www.3wpharm.com/product/68971.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3034801?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Degassing: Sparge with Nitrogen or Argon for 5 minutes immediately after dissolution to

prevent oxidative deborylation (formation of the phenol).

Protocol B: Recrystallization (Purification)
Context: Purifying the compound from oxidation byproducts (phenols) or protodeboronated

species.

Dissolve: Dissolve the crude solid in a minimum amount of hot Ethyl Acetate or DCM.[1]

Precipitate: Slowly add Hexanes or Heptane (Anti-solvent) while stirring until the solution

turns slightly cloudy.[1]

Cool: Allow the mixture to cool to room temperature, then place in a fridge (4°C) for 2–4

hours.

Filter: Collect the white precipitate via vacuum filtration.

Dry: Dry under vacuum at room temperature.[1][2] Avoid heating >50°C under vacuum, as

this promotes dehydration to the boroxine.[1]

Troubleshooting & Stability
Issue: Protodeboronation
Symptom: Low yield in coupling; presence of 1-(cyclopropyloxy)benzene (product minus

boron).[1] Cause:Ortho-substituted boronic acids are sterically crowded and electronically

susceptible to C-B bond cleavage under high heat or strong base.[1][2] Solution:

Use milder bases (e.g., K

PO

instead of Na

CO

).[1]

Switch to anhydrous conditions (using Dioxane/K
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PO

suspended).

Use a precatalyst that activates rapidly at lower temperatures (e.g., Pd(dppf)Cl

or XPhos Pd G2).[1]

Issue: Inconsistent NMR Data
Symptom: Broad peaks in

H NMR or multiple peaks in

B NMR.[1] Cause: Mixture of monomer and boroxine species in the NMR tube.[1] Solution: Add
1-2 drops of D

O or CD

OD to the CDCl

sample.[1][2] This forces the equilibrium entirely to the monomeric acid (or ester) form,
sharpening the peaks.[1]

Suzuki Coupling Workflow (Solvent Selection)
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Start: Suzuki Coupling
2-Cyclopropoxyphenylboronic Acid
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Caption: Decision tree for solvent and base selection in Suzuki couplings involving this

intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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